2-Bromomethyl-7-fluoro-benzo[b]thiophene

• Molecular Formula: C9H6BrFS
• Molecular Weight: 245.11 g/mol
• IUPAC Name: 2-(bromomethyl)-7-fluoro-1-benzothiophene
• InChI: InChI=1S/C9H6BrFS/c10-5-7-4-6-2-1-3-8(11)9(6)12-7/h1-4H,5H2
• InChI Key: VXLHOLVFZAVWOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)SC(=C2)CBr

Description

Systematic Nomenclature and Structural Identification

The systematic nomenclature of 2-Bromomethyl-7-fluoro-benzo[b]thiophene follows International Union of Pure and Applied Chemistry conventions for naming substituted benzothiophene derivatives. The compound's official International Union of Pure and Applied Chemistry name is 2-(bromomethyl)-7-fluoro-1-benzothiophene, which precisely describes the positioning of substituents on the benzothiophene core structure. The benzothiophene scaffold consists of a benzene ring fused to a thiophene ring, creating a bicyclic aromatic system that serves as the foundation for this compound's nomenclature.

The structural identification of 2-Bromomethyl-7-fluoro-benzo[b]thiophene is definitively established through multiple chemical identifiers and spectroscopic data. The compound's Simplified Molecular Input Line Entry System notation is represented as FC1=C2C(C=C(CBr)S2)=CC=C1, which provides a linear representation of its three-dimensional structure. The molecular descriptor library number MFCD28399008 serves as an additional unique identifier within chemical databases. The compound's structure features a bromomethyl group (-CH2Br) at the 2-position and a fluorine atom at the 7-position of the benzothiophene ring system.

Property	Value	Source
Molecular Formula	C9H6BrFS
Molecular Weight	245.11 g/mol
Chemical Abstracts Service Number	102246-39-9
PubChem Compound Identifier	13642619
Molecular Descriptor Library Number	MFCD28399008
International Union of Pure and Applied Chemistry Name	2-(bromomethyl)-7-fluoro-1-benzothiophene

The structural characterization of 2-Bromomethyl-7-fluoro-benzo[b]thiophene reveals important features that distinguish it from other benzothiophene derivatives. The presence of both bromine and fluorine atoms introduces significant electronic effects that influence the compound's reactivity and physical properties. The bromomethyl substituent at the 2-position provides a reactive site for nucleophilic substitution reactions, while the fluorine atom at the 7-position contributes to the compound's overall electronic distribution through its high electronegativity. These structural features make the compound particularly valuable as a synthetic intermediate in medicinal chemistry applications.

Historical Development in Heterocyclic Chemistry

The historical development of benzothiophene chemistry traces its origins to the pioneering work of Viktor Meyer in the late nineteenth century. Viktor Meyer discovered thiophene in 1882 as a contaminant in benzene, observing that isatin forms a blue dye when mixed with sulfuric acid and crude benzene. This discovery marked the beginning of systematic research into sulfur-containing heterocyclic compounds and laid the foundation for subsequent developments in benzothiophene chemistry. Meyer's identification of thiophene as the substance responsible for the indophenin reaction represented a crucial breakthrough in understanding heterocyclic aromatic compounds.

The evolution from simple thiophene to more complex benzothiophene derivatives occurred through decades of systematic research into fused ring systems. Benzothiophene itself was recognized as an aromatic organic compound with the molecular formula C8H6S, naturally occurring as a constituent of petroleum-related deposits such as lignite tar. The compound's structural similarity to naphthalene, combined with its unique sulfur heteroatom, established it as an important class of heterocyclic compounds for both theoretical and practical investigations. The development of synthetic methodologies for benzothiophene derivatives expanded significantly throughout the twentieth century, enabling the preparation of increasingly sophisticated substituted analogs.

The specific development of halogenated benzothiophene derivatives, including compounds like 2-Bromomethyl-7-fluoro-benzo[b]thiophene, represents a more recent advancement in heterocyclic chemistry. The introduction of multiple halogen substituents into the benzothiophene framework requires sophisticated synthetic strategies that have been developed primarily within the past several decades. These compounds have gained particular importance due to their potential applications in pharmaceutical research and materials science. The systematic exploration of positional substitution patterns has revealed the significant impact of halogen positioning on molecular properties and biological activity.

The medicinal chemistry applications of benzothiophene derivatives have driven much of the recent research interest in compounds like 2-Bromomethyl-7-fluoro-benzo[b]thiophene. Benzothiophene scaffolds are found within the chemical structures of several pharmaceutical drugs, including raloxifene, zileuton, and sertaconazole. The incorporation of halogen substituents, particularly bromine and fluorine, has become a common strategy for modulating the pharmacological properties of these compounds. This historical progression from simple thiophene discovery to complex pharmaceutical applications demonstrates the evolving importance of heterocyclic chemistry in modern drug development.

Positional Isomerism in Benzo[b]thiophene Derivatives

Positional isomerism in benzothiophene derivatives represents a critical factor in determining the chemical and biological properties of these compounds. The benzothiophene ring system provides multiple positions for substitution, with each position offering distinct electronic and steric environments that significantly influence molecular behavior. The systematic study of positional isomers has revealed important structure-activity relationships that guide synthetic chemists in designing compounds with specific properties.

The comparison of 2-Bromomethyl-7-fluoro-benzo[b]thiophene with related positional isomers demonstrates the importance of substitution patterns in heterocyclic chemistry. For example, 4-Bromo-7-fluorobenzo[b]thiophene exhibits a different substitution pattern where the bromine atom is directly attached to the benzene ring rather than as a bromomethyl group. This structural difference significantly alters the compound's reactivity profile, as direct aromatic substitution presents different synthetic challenges compared to benzylic substitution reactions. The molecular weight difference between these compounds (231.09 g/mol for the 4-bromo variant versus 245.11 g/mol for the 2-bromomethyl compound) reflects the additional methylene unit in the latter structure.

Compound	Molecular Formula	Molecular Weight (g/mol)	Substitution Pattern
2-Bromomethyl-7-fluoro-benzo[b]thiophene	C9H6BrFS	245.11	Bromomethyl at 2-position, Fluorine at 7-position
4-Bromo-7-fluorobenzo[b]thiophene	C8H4BrFS	231.09	Bromine at 4-position, Fluorine at 7-position
7-Bromo-2-methylbenzo[b]thiophene	C9H7BrS	227.12	Bromine at 7-position, Methyl at 2-position

The electronic effects of different substitution patterns in benzothiophene derivatives play a crucial role in determining their chemical behavior. The presence of electron-withdrawing groups such as fluorine and bromine at different positions creates distinct electronic environments that influence reactivity patterns. In 2-Bromomethyl-7-fluoro-benzo[b]thiophene, the fluorine atom at the 7-position exerts a strong electron-withdrawing effect through the aromatic system, while the bromomethyl group provides a reactive electrophilic center for nucleophilic attack. This combination of electronic effects creates unique opportunities for selective chemical transformations.

The synthesis and characterization of positional isomers have revealed important insights into the relationship between molecular structure and properties in benzothiophene derivatives. Research has shown that compounds with different halogen substitution patterns exhibit varying degrees of lipophilicity, biological activity, and chemical stability. The systematic exploration of these relationships has become increasingly important in medicinal chemistry, where precise control over molecular properties is essential for developing effective pharmaceutical agents. The study of positional isomerism in benzothiophene derivatives continues to provide valuable insights for both fundamental research and practical applications in drug discovery.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological and physicochemical properties of benzo[b]thiophene derivatives are highly dependent on substituent positions and types. Below is a comparative analysis with structurally related compounds:

Compound	Substituents	Key Properties/Activities	Reference
2-Bromomethyl-7-fluoro-benzo[b]thiophene	C-2: BrCH2; C-7: F	High reactivity at C-2 (bromomethyl as leaving group); enhanced metabolic stability due to F
3-Bromomethyl-7-chloro-benzo[b]thiophene	C-3: BrCH2; C-7: Cl	Chlorine's larger atomic radius may increase steric hindrance; lower electronegativity vs. F
2-Bromomethyl-7-trifluoromethyl-benzo[b]thiophene	C-2: BrCH2; C-7: CF3	CF3 group increases lipophilicity; stronger electron-withdrawing effect than F
2-(5-Bromo-2-fluorobenzyl)-benzo[b]thiophene	C-2: benzyl; C-5 (benzyl): Br, F	Bromo-fluorobenzyl moiety may enhance π-π stacking in biological targets
5-Amino-7-methoxy-benzo[b]thiophene (3c)	C-5: NH2; C-7: OCH3	Potent antiproliferative activity (IC50 = 2.6–12 nM) across human cancer cell lines

Key Observations:

• Substituent Position: Moving substituents from the thiophene ring (e.g., C-3) to the benzene portion (e.g., C-5 or C-7) often enhances bioactivity. For example, 5-aminobenzo[b]thiophene derivatives exhibit superior antiproliferative activity compared to C-3 analogues due to optimized binding interactions .
• Halogen Effects: Fluorine at C-7 improves metabolic stability and electronic properties, whereas bulkier halogens like chlorine or CF3 may alter steric or lipophilic profiles .
• Reactivity: Bromomethyl groups at C-2 enable facile derivatization, making 2-Bromomethyl-7-fluoro-benzo[b]thiophene a valuable intermediate for synthesizing targeted therapeutics .

Preparation Methods

Starting Material

• 7-Fluoro-benzo[b]thiophene or its methyl derivative at the 2-position (2-methyl-7-fluoro-benzo[b]thiophene) is used as the substrate.

Bromination Reaction

• Reagents : N-bromosuccinimide (NBS) as the bromine source.
• Initiator : Benzoyl peroxide to generate radicals.
• Solvent : Non-polar solvents such as linear alkanes (e.g., n-heptane or n-hexane) are preferred over traditional solvents like carbon tetrachloride due to environmental and safety concerns.
• Conditions : The reaction mixture is irradiated with a light source (e.g., 200W bulb) to initiate radical formation, heated to reflux, and stirred for 4 to 6 hours.

Workup and Purification

• After completion, the reaction mixture is cooled and filtered.
• The filtrate is concentrated until a precipitate forms.
• The precipitate is allowed to stand for several hours (3-5 hours) to crystallize.
• The solid product is filtered and washed with petroleum ether to remove impurities.

Representative Experimental Procedure (Adapted from Related Benzo[b]thiophene Bromination)

Step	Description	Details
1	Substrate and solvent loading	29.3 g of 2-methyl-7-fluoro-benzo[b]thiophene in 230 g of n-heptane
2	Initiator addition	1.9 g benzoyl peroxide added under stirring
3	Irradiation and heating	Irradiated with 200W bulb, heated to reflux
4	Brominating agent addition	29.9 g N-bromosuccinimide added in portions
5	Reaction time	Stirred under reflux for 4-6 hours
6	Cooling and filtration	Reaction mixture cooled, filtered
7	Concentration and crystallization	Filtrate concentrated to precipitate product, stood for 3-5 hours
8	Washing	Filter cake washed with petroleum ether

Reaction Mechanism Insights

• The reaction proceeds via a radical chain mechanism initiated by benzoyl peroxide.
• NBS provides bromine radicals that selectively abstract a hydrogen atom from the methyl group at the 2-position.
• The resulting benzylic radical reacts with bromine to form the bromomethyl group.
• The fluorine substituent at the 7-position remains intact due to its strong C-F bond and electronic effects.

Solvent Effects and Optimization

Research indicates that using linear alkanes (C6-C8) such as n-heptane or n-hexane as solvents improves yield and purity compared to traditional solvents like carbon tetrachloride. This is attributed to:

• Better solubility of reactants.
• Reduced formation of polybrominated byproducts.
• Enhanced selectivity for monobromination.

Solvent	Yield (%)	Purity (%)	Notes
n-Heptane	~83-85	High	Optimal solvent, environmentally friendly
n-Hexane	~80-82	High	Slightly lower yield than n-heptane
Carbon tetrachloride	~70-75	Moderate	Toxic, less selective, environmental concerns

Analytical Monitoring

• Thin Layer Chromatography (TLC) is used to monitor reaction progress.
• High Performance Liquid Chromatography (HPLC) with area normalization quantifies conversion and detects byproducts.
• Nuclear Magnetic Resonance (NMR) spectroscopy confirms the structure and purity of the product.
• Mass Spectrometry (MS) verifies molecular weight (approx. 245.11 g/mol for 2-bromomethyl-7-fluoro-benzo[b]thiophene).

Summary Table of Preparation Parameters

Parameter	Typical Range/Value	Impact on Reaction
Substrate to NBS molar ratio	1 : 1.0 - 1.1	Controls bromination completeness
Substrate to benzoyl peroxide molar ratio	1 : 0.04 - 0.1	Initiates radical formation
Solvent	n-Heptane or n-Hexane	Influences yield and selectivity
Reaction temperature	Reflux (~98-100 °C for n-heptane)	Ensures sufficient energy for radical formation
Reaction time	4 - 6 hours	Ensures complete bromination
Irradiation	200W bulb	Initiates radical chain reaction

Research Findings and Advantages

• The use of n-heptane as solvent significantly improves the yield and purity of 2-bromomethyl-7-fluoro-benzo[b]thiophene compared to traditional solvents.
• The method avoids toxic solvents and harsh conditions, making it more environmentally friendly.
• The reaction conditions are mild enough to preserve the fluorine substituent and avoid overbromination.
• The product is obtained in high purity suitable for further synthetic applications.

Q & A

Q. What are the recommended synthetic routes for preparing 2-Bromomethyl-7-fluoro-benzo[b]thiophene, and how can reaction yields be optimized?

Methodological Answer: A common approach involves AuCl-catalyzed cyclization of (t-butylsulfanyl)(ethynyl)benzenes or thiophenes, followed by bromination and fluorination steps . To optimize yields:

• Use high-purity starting materials to minimize side reactions.
• Control reaction temperature (typically 80–100°C) and stoichiometry of brominating agents (e.g., NBS or Br₂).
• Monitor reaction progress via TLC or HPLC, as over-bromination can lead to di-substituted byproducts .

Q. How should researchers characterize the purity and structural integrity of 2-Bromomethyl-7-fluoro-benzo[b]thiophene?

Methodological Answer: Combine multiple analytical techniques:

• NMR (¹H/¹³C): Verify substitution patterns (e.g., bromomethyl at C2, fluorine at C7) and absence of residual solvents .
• HPLC: Use a C18 column with UV detection (λ = 254 nm) to assess purity (>95% recommended for biological assays) .
• Mass Spectrometry (HRMS): Confirm molecular weight (C₉H₇BrFS, expected [M+H]⁺ = 243.95) .

Q. What are the critical storage conditions to ensure compound stability?

Methodological Answer:

• Store at ≤4°C in amber vials to prevent photodegradation of the thiophene ring .
• Use anhydrous solvents (e.g., DCM or THF) for dissolution to avoid hydrolysis of the bromomethyl group .

Advanced Research Questions

Q. How can computational methods (e.g., DFT) predict the electronic properties and reactivity of 2-Bromomethyl-7-fluoro-benzo[b]thiophene?

Methodological Answer:

• Perform DFT/B3LYP calculations with a 6-311G(d,p) basis set to analyze:
  • HOMO-LUMO gaps: Correlate with electrophilic/nucleophilic reactivity (e.g., bromomethyl as an electrophilic site) .
  • Electrostatic potential maps: Identify regions prone to nucleophilic attack (e.g., sulfur in the thiophene ring) .
• Compare results with experimental data (e.g., UV-Vis spectra) to validate computational models .

Q. What strategies resolve contradictions in biological activity data (e.g., antitumor vs. toxic effects)?

Methodological Answer:

• Structure-Activity Relationship (SAR) Studies: Modify substituents (e.g., replace bromomethyl with chloromethyl) to isolate toxicity mechanisms .
• In Silico Toxicity Prediction: Use tools like ProTox-II to assess potential hepatotoxicity or mutagenicity linked to the thiophene scaffold .
• Dose-Response Assays: Test across multiple cell lines (e.g., HepG2 vs. MCF-7) to identify cell-type-specific effects .

Q. How can 2-Bromomethyl-7-fluoro-benzo[b]thiophene serve as a building block in catalytic or materials science applications?

Methodological Answer:

• Cross-Coupling Reactions: Employ Suzuki-Miyaura or Sonogashira couplings to attach aryl/alkynyl groups for optoelectronic materials .
• Coordination Chemistry: Utilize the sulfur atom in the thiophene ring to bind transition metals (e.g., Pd or Au) for heterogeneous catalysis .
• Polymerization: Initiate controlled radical polymerization (e.g., ATRP) using the bromomethyl group as a chain-transfer agent .

Q. What experimental designs mitigate challenges in studying reaction mechanisms involving this compound?

Methodological Answer:

• Isotopic Labeling: Use ³⁴S-thiophene analogs to track sulfur participation in ring-opening reactions .
• Kinetic Studies: Monitor bromine displacement rates under varying conditions (e.g., polar protic vs. aprotic solvents) to elucidate SN1/SN2 pathways .
• In Situ Spectroscopy: Apply FT-IR or Raman to detect transient intermediates during catalytic cycles .